Cas no 59898-71-4 (4-phenyl-5-sulfanyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2(7),5-trien-3-one)

• Product Name: 4-phenyl-5-sulfanyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2(7),5-trien-3-one
• CAS No: 59898-71-4
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• MDL: MFCD02053070
• CID: 868948
• Update Time: 2026-04-29

4-phenyl-5-sulfanyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-thioxo-1,2,3,5,6,7,8,9-octahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
• 2-MERCAPTO-3-PHENYL-3,5,6,7,8,9-HEXAHYDRO-10-THIA-1,3-DIAZA-BENZO[A]AZULEN-4-ONE
• 3-phenyl-2-thioxo-1,2,3,5,6,7,8,9-octahydro-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
• AC1LE40B
• AC1Q7GE9
• Ambcb6032777
• CTK5B0659
• Oprea1_185854
• Oprea1_378899
• SBB038687
• 4-phenyl-5-sulfanyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2(7),5-trien-3-one

• MDL： MFCD02053070
• Inchi： InChI=1S/C17H16N2OS2/c20-16-14-12-9-5-2-6-10-13(12)22-15(14)18-17(21)19(16)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,18,21)
• InChI Key： ZCPNPFBDYUPJBH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(SC3=C2CCCCC3)NC(=S)N1C4=CC=CC=C4

Computed Properties

• Exact Mass: 328.07058
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines